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Compound of Interest

Compound Name:
3-(3-Bromopropoxy)-4-

methoxybenzaldehyde

Cat. No.: B1322760 Get Quote

Synthesis Pathway: Williamson Ether Synthesis
The principal route for the synthesis of 3-(3-Bromopropoxy)-4-methoxybenzaldehyde
involves the reaction of isovanillin (3-hydroxy-4-methoxybenzaldehyde) with 1,3-

dibromopropane. This reaction is a classic example of a Williamson ether synthesis, where the

phenoxide ion of isovanillin, formed in situ by a base, acts as a nucleophile and attacks one of

the primary carbons of 1,3-dibromopropane, displacing a bromide ion.

To favor the desired mono-alkylation product and minimize the formation of the bis-alkylation

byproduct, a significant excess of 1,3-dibromopropane is typically employed.
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Reactants

Reagents & Conditions

Product

Isovanillin
(3-hydroxy-4-methoxybenzaldehyde)

3-(3-Bromopropoxy)-4-methoxybenzaldehyde

+ 1,3-Dibromopropane

1,3-Dibromopropane

K₂CO₃ (Base)

Acetone (Solvent)

Reflux
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Reaction Setup

Reaction

Work-up

Purification & Analysis

Combine Isovanillin and K₂CO₃ in Acetone

Add 1,3-Dibromopropane

Start Reaction

Reflux for 5-7 hours

Cool to Room Temperature

Reaction Complete

Filter to remove K₂CO₃

Evaporate Acetone

Proceed to Purification

Vacuum Distillation or
Column Chromatography

Characterization (NMR, IR, MS)

Click to download full resolution via product page
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To cite this document: BenchChem. [Literature review of 3-(3-Bromopropoxy)-4-
methoxybenzaldehyde synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1322760#literature-review-of-3-3-bromopropoxy-4-
methoxybenzaldehyde-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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